Realizing a high voltage lithium metal battery in ether-based electrolyte by regulating the cathode electrolyte interphase†

Energy Advances Pub Date: 2022-10-19 DOI: 10.1039/D2YA00252C

Abstract

A combination of lithium bis(fluorosulfonyl)imide (LiFSI) and LiNO3 is designed to improve the oxidation resistance of cyclic ether (tetrahydrofuran) electrolyte at conventional concentration (1M LiFSI). The addition of NO3 results in the formation of a uniform N- and F-rich cathode electrolyte interphase, which enables 90% capacity retention of Li||LiNi0.80Co0.10Mn0.10O2 batteries over 80 cycles coupled with a thin lithium metal anode (50 μm) and a high-capacity cathode (∼3 mA h cm−2).

Graphical abstract: Realizing a high voltage lithium metal battery in ether-based electrolyte by regulating the cathode electrolyte interphase
Realizing a high voltage lithium metal battery in ether-based electrolyte by regulating the cathode electrolyte interphase†
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